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Get Quote

IWP-2 is a potent small-molecule inhibitor that targets the Wnt signaling pathway. The table below

summarizes its primary targets and cellular effects based on the search results [1] [2] [3].

Target/Parameter Description

Primary Target Porcupine (PORCN), a membrane-bound O-acyltransferase (MBOAT) [1] [3].

Primary
Mechanism

Inhibits PORCN-mediated palmitoylation of Wnt proteins, a post-translational

modification essential for Wnt secretion and activity [2] [3] [4].

IC₅₀ for Wnt
Pathway

27 nM (in a cell-free assay) [1] [3] [4].

Secondary Target Casein Kinase 1 Delta (CK1δ) [2] [3].

IC₅₀ for CK1δ 40 nM (for the M82FCK1δ gatekeeper mutant) [2] [3].

Key Cellular
Effects

Alters stem cell differentiation; inhibits cancer cell proliferation, migration, and

invasion; induces caspase 3/7 activity [1] [5].

The following diagram illustrates the mechanism by which IWP-2 inhibits the canonical Wnt/β-catenin

signaling pathway.
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Experimental Protocols and Applications

IWP-2 is widely used in research to modulate the Wnt pathway. Here are some key experimental setups and

their outcomes.

Application /
Protocol

Key Details & Conditions Observed Outcome / Utility

Cardiomyocyte
Differentiation

Human pluripotent stem cells

(hPSCs) treated with CHIR 99021
(GSK-3β inhibitor) followed by IWP-2

[1].

Efficiently generates cardiomyocytes;

used in heart-forming organoid models
[1].

Gastric Cancer (in
vitro)

MKN28 cell line treated with 10-50
µM IWP-2 for up to 4 days [5] [4].

Suppressed proliferation, migration,

invasion; increased apoptosis;
downregulated Wnt target genes (c-

MYC, CCND1) [5] [4].

Embryonic
Development

Porcine somatic cell nuclear transfer

(SCNT) embryos cultured in medium
with 5.0 µM IWP-2 [6].

Inactivated Wnt signaling in blastocysts;

impaired blastocyst hatching [6].

In Vivo
Administration

C57BL/6 mice injected
intraperitoneally with 200 µL of IWP-
2-liposome 2 hours prior to immune
challenge [2] [4].

Reduced bacterial uptake by
phagocytes; modulated cytokine release

(↓TNF-α, IL-6; ↑IL-10) [2] [4].

Practical Considerations for Research Use

For laboratory work with IWP-2, here are some essential technical notes gathered from the search results.

Solubility: IWP-2 is typically dissolved in DMSO. One supplier reports a maximum solubility of 2.33
mg/mL (5 mM) in DMSO, sometimes requiring gentle warming [1]. Another notes solubility >10 mM in

DMSO and also lists DMF as an alternative solvent with solubility of 12.5 mg/mL [3] [4].
Stability: It is recommended to store the powder at -20°C. Once dissolved in DMSO, stock solutions

should be aliquoted and stored at -80°C to maximize stability, with use within one month for -20°C
stocks [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548507?utm_src=pdf-body
https://www.tocris.com/products/iwp-2_3533
https://www.tocris.com/products/iwp-2_3533
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678880/
https://www.apexbt.com/iwp-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678880/
https://www.apexbt.com/iwp-2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5492795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5492795/
https://www.invivochem.com/iwp-2.html
https://www.apexbt.com/iwp-2.html
https://www.invivochem.com/iwp-2.html
https://www.apexbt.com/iwp-2.html
https://www.smolecule.com/products/s548507?utm_src=pdf-body
https://www.smolecule.com/products/s548507?utm_src=pdf-body
https://www.tocris.com/products/iwp-2_3533
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.apexbt.com/iwp-2.html
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.smolecule.com/products/s548507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Purity: Commercial IWP-2 is generally available with a purity of ≥98% (by HPLC) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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